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Compound of Interest

Compound Name: 2-Amino-3,5-diiodobenzamide

Cat. No.: B15152183

In-Depth Technical Guide: 2-Amino-3,5-
diiodobenzamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Amino-3,5-diiodobenzamide, a
halogenated aromatic compound. Due to its limited commercial availability and indexing, this
document compiles available information and presents a probable synthetic route from its
corresponding carboxylic acid. This guide is intended for professionals in chemical research
and drug development who may utilize this compound as a building block in the synthesis of
more complex molecules.

Chemical Identification and Properties

As of late 2025, a specific CAS (Chemical Abstracts Service) number for 2-Amino-3,5-
diiodobenzamide has not been found in widely accessible public databases. It is often
referenced as a starting material in academic literature for the synthesis of more complex
molecules. For identification and procurement purposes, it is crucial to distinguish it from its
precursor, 2-Amino-3,5-diiodobenzoic acid, which is well-documented.

Table 1: Identification of 2-Amino-3,5-diiodobenzamide and a Key Precursor
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2-Amino-3,5- 2-Amino-3,5-diiodobenzoic
Property .. . .
diiodobenzamide Acid
Theimage you are age you are
0 C %S B 1 do of exist
Chemical Structure oris no longer available. aris no longer available.
| FgQUr.coo i i rgur.corm
Molecular Formula C7Hsl2N20 C7HsI2NO:2
Molecular Weight 387.95 g/mol 388.93 g/mol
CAS Number Not Found 609-86-9
Likely a solid at room White to light gray or light
Appearance
temperature orange powder/crystal
Purity (Typical) Dependent on synthesis >98.0% (TLC/HPLC)
Synonyms - 3,5-Diiodoanthranilic Acid

Note: Properties for 2-Amino-3,5-diiodobenzamide are theoretical or inferred due to a lack of
published experimental data.

Synthesis and Experimental Protocols

While specific literature detailing the dedicated synthesis and characterization of 2-Amino-3,5-
diiodobenzamide is scarce, it is consistently used as a reactant in more complex syntheses,
such as Suzuki coupling reactions to form biaryl derivatives. It is highly probable that
researchers synthesize this compound in-house from the commercially available 2-Amino-3,5-
diiodobenzoic acid.

Proposed Synthesis of 2-Amino-3,5-diiodobenzamide

The conversion of a carboxylic acid to a primary amide is a standard transformation in organic
chemistry. Acommon and effective method involves a two-step, one-pot procedure via an acyl
chloride intermediate.

Reaction:
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2-Amino-3,5-diiodobenzoic acid — 2-Amino-3,5-diiodobenzoyl chloride - 2-Amino-3,5-
diiodobenzamide

Experimental Protocol:
 Activation of the Carboxylic Acid:

o In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 2-
Amino-3,5-diiodobenzoic acid (1 equivalent) in a dry, aprotic solvent such as
dichloromethane (DCM) or tetrahydrofuran (THF).

o Cool the suspension in an ice bath (0 °C).

o Add thionyl chloride (SOCI2) (1.1-1.5 equivalents) dropwise to the suspension with
vigorous stirring.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2-4 hours, or until the reaction is complete (monitored by TLC or disappearance of
the starting material).

o Remove the solvent and excess thionyl chloride under reduced pressure to yield the crude
2-Amino-3,5-diiodobenzoyl chloride. This intermediate is typically used immediately
without further purification.

e Amidation:
o Dissolve the crude acyl chloride in a fresh portion of dry, aprotic solvent.
o Cool the solution in an ice bath (0 °C).

o Bubble ammonia gas through the solution or add a concentrated aqueous solution of
ammonium hydroxide (NH4OH) dropwise with vigorous stirring.

o Continue stirring at 0 °C for 1 hour and then at room temperature for an additional 2-3
hours.

o Upon completion of the reaction, quench with water and extract the product with an
organic solvent (e.g., ethyl acetate).
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o Wash the organic layer with brine, dry over anhydrous sodium sulfate (NazSOa4), and
concentrate under reduced pressure to yield the crude 2-Amino-3,5-diiodobenzamide.

o The crude product can be purified by recrystallization or column chromatography.

Logical and Experimental Workflows

The following diagrams illustrate the logical relationship for the identification of the target
compound and a typical experimental workflow for its synthesis and subsequent use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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